Cas no 17371-99-2 (5-Phenylbenzoxazole-2-thiol)
5-Phenylbenzoxazole-2-thiol structure
Product Name:5-Phenylbenzoxazole-2-thiol
CAS No:17371-99-2
MF:C13H9NOS
MW:227.281661748886
MDL:MFCD00022847
CID:170085
PubChem ID:160871172
Update Time:2025-09-22
5-Phenylbenzoxazole-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolethione,5-phenyl-
- 5-Phenylbenzoxazole-2-thiol
- 2-MERCAPTO-5-PHENYLBENZOXAZOLE
- 5-phenyl-3H-1,3-benzoxazole-2-thione
- 5-Phenylbenzoxazoline-2(3H)-thione
- 5-Phenylbenzoxazole-2(3H)-thione
- 5-phenyl-3H-benzooxazole-2-thione
- 2-Mercapto-5-phenylbenzoxazole 5-Phenylbenzoxazoline-2(3H)-thione
- 2-BENZOXAZOLETHIOL, 5-PHENYL-
- 2-Benzoxazolinethione, 5-phenyl-
- 5-Phenyl-2-benzoxazolethiol
- 5-phenylbenzo[d]oxazole-2-thiol
- MLS000736956
- NSC93817
- REGID_for_CID_3032663
- QKLMWNVNJBXKRG-UHFFFAOYSA-N
- 5-Phenyl-3H-benzooxazole-2thione
- 2(3H)-Benzoxazolethione,
- 17371-99-2
- SCHEMBL852874
- P2011
- AKOS011654952
- NCGC00246901-01
- CS-0328533
- MFCD26593729
- SMR000528441
- 5-PHENYL-3H-BENZOOXAZOL-2-THIONE
- DTXSID20169648
- MFCD00022847
- T71924
- AS-61780
- 5-PHENYL-1,3-BENZOXAZOLE-2-THIOL
- NSC 93817
- 2(3H)-Benzoxazolethione, 5-phenyl-
- NSC-93817
- AKOS016352969
- 5-phenyl-2,3-dihydro-1,3-benzoxazole-2-thione
- CHEMBL1509789
- DB-207181
-
- MDL： MFCD00022847
- Inchi： 1S/C13H9NOS/c16-13-14-11-8-10(6-7-12(11)15-13)9-4-2-1-3-5-9/h1-8H,(H,14,16)
- InChI Key： QKLMWNVNJBXKRG-UHFFFAOYSA-N
- SMILES： S=C1NC2C=C(C=CC=2O1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 227.04000
- Monoisotopic Mass: 227.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.4
- XLogP3: 3.4
Experimental Properties
- Melting Point: 211.0 to 215.0 deg-C
- PSA: 64.83000
- LogP: 3.78350
5-Phenylbenzoxazole-2-thiol Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- RTECS：DM4888000
5-Phenylbenzoxazole-2-thiol Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Phenylbenzoxazole-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P2011-5G |
5-Phenylbenzoxazole-2-thiol |
17371-99-2 | >98.0%(GC)(T) | 5g |
¥1100.00 | 2024-04-17 | |
| TRC | P336643-50mg |
5-Phenylbenzoxazole-2-thiol |
17371-99-2 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P336643-100mg |
5-Phenylbenzoxazole-2-thiol |
17371-99-2 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P336643-500mg |
5-Phenylbenzoxazole-2-thiol |
17371-99-2 | 500mg |
$ 185.00 | 2022-06-03 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160320-1G |
5-Phenylbenzoxazole-2-thiol |
17371-99-2 | 98% | 1g |
¥533.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160320-200mg |
5-Phenylbenzoxazole-2-thiol |
17371-99-2 | 98% | 200mg |
¥201.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160320-5G |
5-Phenylbenzoxazole-2-thiol |
17371-99-2 | >98.0%(GC)(T) | 5G |
￥1,467.00 | 2021-05-21 | |
| Chemenu | CM311708-10g |
5-Phenylbenzo[d]oxazole-2-thiol |
17371-99-2 | 95% | 10g |
$352 | 2021-06-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P2011-1G |
5-Phenylbenzoxazole-2-thiol |
17371-99-2 | >98.0%(GC)(T) | 1g |
¥320.00 | 2024-04-17 | |
| abcr | AB474671-1 g |
5-Phenylbenzoxazole-2-thiol, 98%; . |
17371-99-2 | 98% | 1g |
€91.40 | 2023-07-18 |
5-Phenylbenzoxazole-2-thiol Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:17371-99-2)5-Phenylbenzoxazole-2-thiol
Order Number:A1021645
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:26
Price ($):209.0
Email:sales@amadischem.com
5-Phenylbenzoxazole-2-thiol Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
17371-99-2 (5-Phenylbenzoxazole-2-thiol) Related Products
- 22876-22-8(5-Methyl-1,3-benzoxazole-2(3H)-thione)
- 89227-88-3(5,7-dimethyl-1,3-benzoxazole-2-thiol)
- 2382-96-9(1,3-benzoxazole-2-thiol)
- 88882-29-5(2(3H)-Benzoxazolethione, 3,5-dimethyl-)
- 93794-44-6(4-Methyl-1,3-benzoxazole-2-thiol)
- 49559-83-3(5-Methoxy-1,3-benzoxazole-2-thiol)
- 23417-29-0(6-Methyl-3H-benzooxazole-2-thione)
- 118090-08-7(2-Benzoxazolethiol)
- 73713-92-5(4-Hydroxybenzooxazole-2(3H)-thione)
- 1246471-39-5(1-(4-Propoxybenzoyl)pyrrolidine-2-carboxylic Acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:17371-99-2)5-Phenylbenzoxazole-2-thiol
Purity:99%
Quantity:5g
Price ($):209.0